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Compound of Interest

Compound Name: N-Formyilpiperidine

Cat. No.: B045042

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of N-
Formylpiperidine (CAS 2591-86-8), a versatile polar aprotic solvent and synthetic building
block. This document is intended to be a valuable resource for researchers, scientists, and
professionals in drug development and organic synthesis.

Core Physical Properties

N-Formylpiperidine is a colorless to light yellow liquid at room temperature.[1][2][3] Its key
physical characteristics are summarized in the tables below, providing a comprehensive
dataset for laboratory and research applications.

General and Physical Properties

Property Value Source(s)
Molecular Formula CeH11NO [41[5][6]
Molecular Weight 113.16 g/mol [5]
Clear, colorless to light yellow
Appearance . [11[21[7]
liquid
Form Liquid [3][8]
Purity >98.0% (GC) to 99% [4]
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Thermal and Spectroscopic Data

Property Value Source(s)

Melting Point -31°Ct0-30.8 °C [2][5][9][10]

Bailing Point 222 °C (lit.) to 222.5 °C at 760 214
mmHg

Flash Point 91 °C to 102 °C (closed cup) [8]

Density 1.019 g/mL at 25 °C (lit.) [2][4]

Refractive Index n20/D 1.484 (lit.) [2][6]

Vapor Pressure 0.1 mmHg at 25 °C [2][11]

Water Solubility Freely soluble [21[3][6]

Experimental Protocols

While specific experimental details from the original literature are not provided in the search
results, the following are general, standardized methodologies for determining the key physical
properties listed above.

1. Melting Point Determination:

The melting point of N-Formylpiperidine, which is sub-ambient, would typically be determined
using a cryostat or a differential scanning calorimeter (DSC). A small sample is cooled until
completely frozen and then slowly heated. The temperature at which the solid-liquid phase
transition is observed is recorded as the melting point. For a substance with a melting point of
approximately -31 °C, liquid nitrogen or a specialized cooling bath would be required.

2. Boiling Point Determination:

The boiling point is determined by heating the liquid in a distillation apparatus at atmospheric
pressure. A thermometer is placed in the vapor phase above the liquid, but not touching the
sides of the flask. The temperature at which the liquid boils and its vapor pressure equals the
atmospheric pressure is recorded as the boiling point. For a high-boiling liquid like N-
Formylpiperidine (222 °C), a suitable heating mantle and condenser are necessary.
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3. Density Measurement:

The density of liquid N-Formylpiperidine is measured using a pycnometer or a digital density

meter. The mass of a known volume of the liquid is determined at a specific temperature (e.g.,

25 °C). The density is then calculated by dividing the mass by the volume. Temperature control
is crucial as density is temperature-dependent.

4. Refractive Index Measurement:

The refractive index is measured using a refractometer, typically an Abbé refractometer. A few
drops of the liquid are placed on the prism, and the instrument is adjusted to bring the dividing
line between the light and dark fields into focus at the crosshairs. The refractive index is then
read from the scale. The measurement is temperature-dependent and is usually reported at 20
°C with the sodium D-line (n20/D).

Logical Relationship of N-Formylpiperidine
Properties

The following diagram illustrates the interconnectedness of the information presented in this
guide, from the compound's fundamental identifiers to its detailed physical characteristics.
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Logical Flow of N-Formylpiperidine (CAS 2591-86-8) Data
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Caption: Logical relationship of N-Formylpiperidine's identification and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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